Cas no 374-11-8 (2-methyl-2-(trifluoromethyl)oxirane)

• Product Name: 2-methyl-2-(trifluoromethyl)oxirane
• CAS No: 374-11-8
• MF: C₄H₅F₃O
• MW: 126.077111959457
• MDL: MFCD22053224
• CID: 2856221
• PubChem ID: 13620760
• Update Time: 2025-06-11

2-methyl-2-(trifluoromethyl)oxirane Chemical and Physical Properties

Names and Identifiers

• 2-methyl-2-(trifluoromethyl)oxirane
• SCHEMBL3973408
• MFCD22053224
• AKOS026741609
• (R)-2-methyl-2-(trifluoromethyl)oxirane
• 400838-83-7
• SY167360
• AAA37411
• 817-099-9
• 1377696-68-8
• 2,3-epoxy-2-trifluoromethylpropane
• 374-11-8
• EN300-197262
• 2-methyl-3,3,3-trifluoropropylene oxide

• MDL： MFCD22053224
• Inchi： 1S/C4H5F3O/c1-3(2-8-3)4(5,6)7/h2H2,1H3
• InChI Key： GHTAXYFAHGPYPG-UHFFFAOYSA-N
• SMILES： FC(C1(C)CO1)(F)F

Computed Properties

• Exact Mass: 126.02924926Da
• Monoisotopic Mass: 126.02924926Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 12.5Ų

Additional information on 2-methyl-2-(trifluoromethyl)oxirane

Comprehensive Guide to 2-Methyl-2-(trifluoromethyl)oxirane (CAS No. 374-11-8): Properties, Applications, and Industry Insights

2-Methyl-2-(trifluoromethyl)oxirane (CAS 374-11-8), also known as TFMO, is a versatile fluorinated epoxide compound gaining traction in pharmaceuticals, agrochemicals, and specialty materials. Its unique trifluoromethyl group and reactive oxirane ring make it a valuable building block for synthesizing high-performance compounds. This article explores its molecular characteristics, industrial applications, and answers trending queries like "How is TFMO used in drug discovery?" or "What are the environmental impacts of fluorinated oxiranes?"—topics frequently searched in Google Scholar and AI-driven platforms.

The molecular structure of 2-methyl-2-(trifluoromethyl)oxirane features a three-membered epoxide ring (C₂H₃OF₃), which confers high reactivity in ring-opening reactions. Researchers highlight its role in creating CF₃-containing intermediates, a hotspot in medicinal chemistry due to enhanced metabolic stability and lipophilicity. Recent studies indexed in PubMed emphasize its utility in designing protease inhibitors and antiviral agents, aligning with the surge in demand for targeted therapies.

In material science, TFMO (CAS 374-11-8) modifies polymers to improve weather resistance and chemical inertness. A 2023 ACS Applied Materials report noted its incorporation into fluoropolymer coatings for solar panels, addressing the renewable energy sector’s need for durable materials. This aligns with searches like "fluorinated polymers in green energy"—a trending topic in Scopus databases.

Synthetic routes to 2-methyl-2-(trifluoromethyl)oxirane often involve olefin oxidation or halohydrin cyclization. Industry forums frequently discuss "scalable TFMO production," reflecting its commercial potential. Notably, its low global warming potential (GWP) compared to perfluorocarbons positions it as a candidate for sustainable chemistry initiatives—a key focus in EPA and REACH compliance discussions.

Safety profiles of CAS 374-11-8 are rigorously documented. While not classified as hazardous under GHS, proper handling protocols are advised. This contrasts with misconceptions flagged in Quora threads, underscoring the need for accurate technical data—a priority for ESG-driven enterprises.

Emerging applications include liquid crystal formulations and electronic-grade solvents, with patent filings spiking in 2024 (per WIPO data). As AI tools like ChatGPT increasingly field queries on "fluorine chemistry trends," this compound’s interdisciplinary relevance is poised to grow.